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An In-depth Technical Guide to Lanthanum(III)
Nitrate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Lanthanum(III) nitrate, with a focus on its hydrated form, Lanthanum(III) nitrate
hexahydrate (La(NO₃)₃·6H₂O). The document includes quantitative data, detailed experimental

protocols, and visualizations to support research and development activities.

Physical Properties
Lanthanum(III) nitrate is a white, crystalline solid that is highly soluble in water and other polar

solvents.[1][2][3] It is most commonly available as a hexahydrate, which is hygroscopic and can

absorb moisture from the air.[1][4][5]

Quantitative Physical Data
The key physical properties of Lanthanum(III) nitrate and its common hexahydrate form are

summarized in the table below.
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Property
Lanthanum(III)
Nitrate
(Anhydrous)

Lanthanum(III)
Nitrate
Hexahydrate

References

Chemical Formula La(NO₃)₃ La(NO₃)₃ · 6H₂O [6][7]

Molar Mass 324.92 g/mol 433.01 g/mol [7][8][9]

Appearance - White crystalline solid [1][7][9][10]

Melting Point - 40 °C (104 °F) [6][7]

Boiling Point Decomposes
126 °C (259 °F)

(decomposes)
[6][7][11]

Water Solubility Very soluble 158 g/100 mL (25 °C) [5][6][11]

pH -
3.4 (50g/L solution at

25 °C)
[5][11]

Sensitivity - Hygroscopic [1][4][5]

Chemical Properties
Solubility
Lanthanum(III) nitrate hexahydrate exhibits high solubility in water and is also soluble in polar

organic solvents such as ethanol and acetone.[1][6][11] This property makes it a versatile

precursor for various chemical syntheses.

Thermal Decomposition
The thermal decomposition of Lanthanum(III) nitrate hexahydrate is a complex, multi-stage

process.[12][13]

Initial Stage: The compound melts in its own water of crystallization around 40-54°C.[6][13]

This is followed by internal hydrolysis and condensation, leading to the formation of

intermediate clusters containing O-La-OH groups.[12][13]

Intermediate Stage: At higher temperatures, these intermediates undergo further

degradation, releasing water, nitric acid, nitrogen dioxide, and oxygen.[12][13]
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Final Product: The final decomposition product, typically formed at temperatures around

499°C, is hexagonal Lanthanum(III) oxide (La₂O₃).[2][6][12]

Decomposition of La(NO₃)₃ under an inert argon atmosphere at 773 K yields a mixture of

La₂O₃ and an ionic nitrate phase.[14][15] However, when decomposition occurs in the

presence of oxygen, Lanthanum oxynitrate (LaONO₃) is the primary product.[14]
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Caption: Thermal decomposition pathway of Lanthanum(III) nitrate hexahydrate.

Reactivity and Catalytic Activity
Lanthanum(III) nitrate is a strong oxidizer and may cause fire when in contact with

combustible materials.[1][4][16] It is incompatible with strong reducing agents and strong acids.

[4]

It serves as a versatile and low-toxicity catalyst in green chemistry for numerous organic

transformations.[17]

Synthesis of α-amino nitriles: It catalyzes the one-pot, three-component coupling of carbonyl

compounds, amines, and trimethylsilyl cyanide (TMSCN).[17]

Acylation and Acetylation: It effectively catalyzes the acetylation of alcohols, phenols, and

amines using acetic anhydride under mild conditions.[17]

Dithioacetal Preparation: It is used as a catalyst for the chemoselective synthesis of cyclic

and acyclic dithioacetals.[5]
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Synthesis of Bis(indolyl) Methanes: It acts as a reagent for synthesizing bis(indolyl)

methanes in solvent-free conditions.[5][7]

Experimental Protocols
Synthesis of Lanthanum(III) Nitrate
Lanthanum(III) nitrate is typically prepared by the reaction of Lanthanum(III) oxide, hydroxide,

or carbonate with nitric acid.[1][6][18]

Objective: To synthesize Lanthanum(III) nitrate hexahydrate from Lanthanum(III) oxide.

Materials:

Lanthanum(III) oxide (La₂O₃)

Concentrated nitric acid (HNO₃)

Deionized water

Procedure:

Reaction: Carefully add a stoichiometric amount of Lanthanum(III) oxide powder to

concentrated nitric acid in a suitable reaction vessel. The reaction is exothermic and should

be performed in a fume hood with appropriate personal protective equipment (PPE).[18]

Dissolution: Stir the mixture until all the Lanthanum(III) oxide has dissolved, forming a clear

solution of Lanthanum(III) nitrate.

Dilution & Filtration: The resulting solution can be diluted with deionized water.[18] If any

solid impurities are present, the solution should be filtered.

Crystallization: The solution is then gently heated to evaporate excess water and concentrate

the solution. Upon cooling, Lanthanum(III) nitrate hexahydrate crystals will form.

Isolation and Drying: The crystals are collected by vacuum filtration, washed with a small

amount of cold deionized water, and dried in a desiccator or a vacuum oven at a low

temperature (below 40°C) to prevent melting and decomposition.[1]
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Start Materials:
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2. Concentration & Cooling
(Crystallization)
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Final Product:
La(NO₃)₃·6H₂O Crystals

Click to download full resolution via product page

Caption: General workflow for the synthesis of Lanthanum(III) nitrate hexahydrate.

Thermal Analysis via Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
The thermal decomposition of Lanthanum(III) nitrate hexahydrate can be precisely studied

using TGA and DSC.[12][13]

Objective: To characterize the thermal decomposition stages of La(NO₃)₃·6H₂O.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of

La(NO₃)₃·6H₂O is placed in an alumina or platinum crucible.
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Instrumentation: The analysis is performed using a simultaneous thermal analyzer (STA)

capable of performing both TGA and DSC.

Experimental Conditions: The sample is heated from ambient temperature to approximately

800-1000°C at a constant heating rate (e.g., 10 K/min). The experiment is conducted under a

controlled atmosphere, such as flowing nitrogen, argon, or air, to study the effect of the

gaseous medium on decomposition.[14][15]

Data Analysis: The TGA curve plots mass change (%) against temperature, revealing the

temperatures at which water and nitrate groups are lost. The DSC curve plots heat flow

against temperature, indicating endothermic events (like melting and dehydration) and

exothermic events (like decomposition).

Applications in Research and Drug Development
Lanthanum(III) nitrate is a key precursor and catalyst in materials science and has emerging

applications in biomedical fields.

Materials Science: It is a starting material for synthesizing LaMnO₃ thin films, lanthanum

aluminate (LAO) thin films, and LaF₃ nanocrystals.[5] It is also used to prepare advanced

materials like phosphors for LEDs, high-performance ceramics, and petroleum cracking

catalysts.[5][7][19]

Drug Development & Biomedical Research: Lanthanum compounds are explored for drug

delivery systems and as contrast agents.[7][19] Research shows that in cell culture media

containing phosphate (like DMEM), La(NO₃)₃ instantly forms Lanthanum Phosphate (LaPO₄)

precipitates.[20] These particles have been shown to inhibit the osteogenic differentiation of

bone marrow stromal cells by affecting the expression of key genes and proteins, providing

insight into the mechanism of phosphate-lowering drugs like lanthanum carbonate.[20]

La(NO₃)₃ added to
Cell Culture Medium

Formation of
La-PO₄ Precipitates

Medium Components
(e.g., PO₄³⁻, Proteins)

Bone Marrow
Stromal Cells (BMSCs)

 interacts with Inhibition of Osteoblast
Differentiation
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Caption: Interaction of La(NO₃)₃ in cell media and its effect on osteogenesis.

Safety and Handling
5.1 Hazard Identification

Oxidizer: May intensify fire; classified as an oxidising solid.[16][21]

Health Hazards: Causes serious eye damage.[21][22] May cause skin and respiratory tract

irritation.[11][16] Ingestion of nitrates can lead to methemoglobinemia.[4] Chronic exposure

to high dust concentrations may cause changes in lung function.[23]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[21]

5.2 Handling and Storage

Handling: Use with adequate ventilation and wear appropriate PPE, including chemical

safety goggles, gloves, and protective clothing.[4][16] Avoid dust generation and keep away

from combustible materials.[4][21]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[4] Keep away

from heat, sparks, and open flames.[24] Protect from moisture due to its hygroscopic nature.

[22][24]

5.3 Toxicological Data

Oral LD50 (rat): 4500 mg/kg (for the anhydrous form).[4][21][23]

Genotoxicity: Recent studies suggest that Lanthanum(III) nitrate does not exhibit

genotoxicity in a battery of tests, including the Ames test, comet assay, and micronucleus

test.[25]

Subchronic Toxicity: Studies in rats have shown that high doses (20 mg/kg) over six months

can have injurious effects on hepatocytes (liver cells).[26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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